Cas no 19348-53-9 (N-(4-Amino-2-chlorophenyl)phthalimide)

N-(4-Amino-2-chlorophenyl)phthalimide is a specialized organic compound featuring both phthalimide and chlorophenyl functional groups. Its structure, incorporating an amino group at the para position relative to the chloro substituent, makes it a valuable intermediate in synthetic chemistry. This compound is particularly useful in the preparation of heterocyclic compounds, agrochemicals, and pharmaceuticals due to its reactivity and stability under various conditions. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups enhances its versatility in nucleophilic and electrophilic substitution reactions. It is commonly employed in research and industrial applications requiring precise functionalization of aromatic systems.
N-(4-Amino-2-chlorophenyl)phthalimide structure
19348-53-9 structure
Product Name:N-(4-Amino-2-chlorophenyl)phthalimide
CAS No:19348-53-9
MF:C14H9ClN2O2
MW:272.686462163925
CID:123504
PubChem ID:24278244
Update Time:2025-06-28

N-(4-Amino-2-chlorophenyl)phthalimide Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione,2-(4-amino-2-chlorophenyl)-
    • 2-(4-amino-2-chlorophenyl)isoindoline-1,3-dione
    • N-(4-Amino-2-chlorophenyl)phthalimide
    • AC1O7FZU
    • AC1Q51LZ
    • Lopac0_000153
    • Lopac-A-9345
    • N-(4-amino-2-chloro-phenyl)-phthalimide
    • SureCN1322530
    • MLS002153513
    • HMS2230F03
    • NCGC00015106-01
    • 2-(4-amino-2-chlorophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
    • NCGC00015106-02
    • GS-9759
    • Tox21_500153
    • DTXSID90424953
    • EN300-41106
    • SR-01000075694-1
    • CS-0248708
    • FT-0720847
    • NCGC00015106-04
    • AKOS000142827
    • 2-(4-amino-2-chlorophenyl)-1H-isoindole-1,3(2H)-dione
    • 2-(4-amino-2-chlorophenyl)isoindole-1,3-dione
    • SDCCGSBI-0050141.P002
    • J-012528
    • 19348-53-9
    • MFCD00658249
    • NCGC00260838-01
    • SR-01000075694
    • CHEMBL278755
    • CCG-204248
    • Z244577364
    • NCGC00093643-02
    • SCHEMBL1322530
    • EU-0100153
    • HMS3372L10
    • NCGC00015106-03
    • SB65666
    • F72671
    • NCGC00093643-01
    • HMS3260O08
    • SMR001230845
    • A 9345
    • LP00153
    • DTXCID20375787
    • DA-08690
    • MDL: MFCD00658249
    • Inchi: 1S/C14H9ClN2O2/c15-11-7-8(16)5-6-12(11)17-13(18)9-3-1-2-4-10(9)14(17)19/h1-7H,16H2
    • InChI Key: DRZDMSPFGPTPER-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N1C(C2C=CC=CC=2C1=O)=O)N

Computed Properties

  • Exact Mass: 272.03537
  • Monoisotopic Mass: 272.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.4Ų

Experimental Properties

  • Density: 1.506
  • Boiling Point: 505.5°C at 760 mmHg
  • Flash Point: 259.5°C
  • Refractive Index: 1.716
  • Solubility: DMSO: >5 mg/mL, soluble
  • PSA: 63.4

N-(4-Amino-2-chlorophenyl)phthalimide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

N-(4-Amino-2-chlorophenyl)phthalimide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A617615-5mg
N-(4-Amino-2-chlorophenyl)phthalimide
19348-53-9
5mg
$ 133.00 2023-04-19
TRC
A617615-10mg
N-(4-Amino-2-chlorophenyl)phthalimide
19348-53-9
10mg
$ 201.00 2023-04-19
Chemenu
CM260267-1g
2-(4-Amino-2-chlorophenyl)isoindoline-1,3-dione
19348-53-9 95%+
1g
$*** 2023-03-30
eNovation Chemicals LLC
Y1259822-250mg
1H-Isoindole-1,3(2H)-dione,2-(4-amino-2-chlorophenyl)-
19348-53-9 97%
250mg
$115 2024-06-07
eNovation Chemicals LLC
Y1259822-1g
1H-Isoindole-1,3(2H)-dione,2-(4-amino-2-chlorophenyl)-
19348-53-9 97%
1g
$215 2024-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-253068-5 mg
N-(4-Amino-2-chlorophenyl)phthalimide,
19348-53-9 ≥95%
5mg
¥835.00 2023-07-10
Enamine
EN300-41106-0.05g
2-(4-amino-2-chlorophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
19348-53-9 95.0%
0.05g
$46.0 2025-03-21
Enamine
EN300-41106-0.1g
2-(4-amino-2-chlorophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
19348-53-9 95.0%
0.1g
$69.0 2025-03-21
Enamine
EN300-41106-0.25g
2-(4-amino-2-chlorophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
19348-53-9 95.0%
0.25g
$99.0 2025-03-21
Enamine
EN300-41106-0.5g
2-(4-amino-2-chlorophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
19348-53-9 95.0%
0.5g
$155.0 2025-03-21

Additional information on N-(4-Amino-2-chlorophenyl)phthalimide

N-(4-Amino-2-chlorophenyl)phthalimide (CAS No. 19348-53-9): A Comprehensive Overview

N-(4-Amino-2-chlorophenyl)phthalimide (CAS No. 19348-53-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound, also known as 4-amino-2-chloro-N-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)benzene, has gained attention due to its unique structural properties and potential biological activities.

The molecular structure of N-(4-Amino-2-chlorophenyl)phthalimide consists of a phthalimide moiety attached to a 4-amino-2-chlorophenyl group. The phthalimide functional group is well-known for its ability to form stable complexes with various metal ions, making it useful in coordination chemistry and catalysis. The presence of the amino and chloro substituents on the phenyl ring adds to the compound's reactivity and functional diversity.

Recent studies have explored the potential of N-(4-Amino-2-chlorophenyl)phthalimide in various biological contexts. One notable area of research is its use as a scaffold for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the antitumor activity of derivatives of N-(4-Amino-2-chlorophenyl)phthalimide. The researchers found that certain derivatives exhibited significant cytotoxic effects against a panel of human cancer cell lines, suggesting their potential as lead compounds for cancer therapy.

In addition to its biological applications, N-(4-Amino-2-chlorophenyl)phthalimide has been utilized in materials science for the synthesis of advanced functional materials. A study published in the Journal of Materials Chemistry C (2020) reported the use of this compound as a building block for the preparation of conjugated polymers with tunable electronic and optical properties. These polymers have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs).

The synthetic versatility of N-(4-Amino-2-chlorophenyl)phthalimide has also been highlighted in several chemical synthesis studies. A recent paper in the Tetrahedron Letters (2019) described an efficient one-pot synthesis method for preparing this compound from readily available starting materials. The method involves a sequence of reactions including nucleophilic substitution and condensation steps, providing a practical route for large-scale production.

The environmental impact and safety profile of N-(4-Amino-2-chlorophenyl)phthalimide are important considerations for its industrial and academic applications. Studies have shown that this compound is stable under normal conditions and does not pose significant environmental risks when handled properly. However, like many organic compounds, it should be stored and used following standard laboratory safety protocols to ensure safe handling.

In conclusion, N-(4-Amino-2-chlorophenyl)phthalimide (CAS No. 19348-53-9) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and chemical synthesis. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd